Cas no 1094460-91-9 (4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide)

• Product Name: 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide
• CAS No: 1094460-91-9
• MF: C₈H₉N₅O₂S
• MW: 239.254359006882
• MDL: MFCD11650770
• CID: 5242119
• PubChem ID: 43173637
• Update Time: 2025-07-22

4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(1h-tetrazol-1-yl)benzenesulfonamide
• 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-methyl-3-(1H-tetrazol-1-yl)-

• MDL： MFCD11650770
• Inchi： 1S/C8H9N5O2S/c1-6-2-3-7(16(9,14)15)4-8(6)13-5-10-11-12-13/h2-5H,1H3,(H2,9,14,15)
• InChI Key： RYDLKXJBINYOER-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)N1C=NN=N1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 0.2
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide

Introduction to 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide (CAS No. 1094460-91-9) in Modern Chemical and Pharmaceutical Research

The compound 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide, identified by its CAS number 1094460-91-9, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both a tetrazole ring and a sulfonamide moiety in its molecular framework endows it with distinct pharmacophoric properties, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide as a modulator of various biological pathways. The tetrazole moiety is known for its role in enhancing binding affinity and metabolic stability, while the sulfonamide group contributes to water solubility and bioavailability. These characteristics make the compound particularly interesting for therapeutic applications targeting inflammation, cancer, and infectious diseases.

In the context of oncology research, 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide has been explored for its ability to inhibit key enzymes involved in tumor proliferation. Preliminary in vitro studies have demonstrated its efficacy in suppressing the activity of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that play a crucial role in the production of pro-inflammatory mediators. By modulating these pathways, the compound may offer a novel approach to managing chronic inflammatory conditions associated with cancer progression.

Additionally, the sulfonamide functionality has been implicated in antimicrobial properties. Research indicates that sulfonamides can disrupt bacterial cell wall synthesis and metabolic processes, making them effective against a broad spectrum of pathogens. The incorporation of the tetrazole ring into this structure may further enhance its antimicrobial efficacy by improving cell membrane permeability and target specificity. This dual-action mechanism positions 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide as a promising candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The synthesis of 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring into the benzene scaffold necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yl)benzene-1-sulfonamide and its biological targets. These studies have revealed key interactions between the sulfonamide group and amino acid residues in protein active sites, providing insights into its mechanism of action. Such information is critical for optimizing drug design and improving therapeutic outcomes.

The pharmacokinetic profile of 4-methyl-3-(1H-1,2,3,4-tetrazol-1-yb)benzene - 11 - sulphon amide is another area of active investigation. In vivo studies have shown that this compound exhibits moderate bioavailability with a favorable half-life distribution. This makes it suitable for repeated dosing regimens without significant accumulation or toxicity concerns. Further research is ongoing to explore strategies for enhancing its oral bioavailability through prodrug formulations or nanotechnology-based delivery systems.

The potential applications of 4-methyl - 31 - ( 11 H - 11 , 12 , 13 , 14 - tetra z ol - 11 - yl ) be n zene - 11 - sul fon am ide extend beyond oncology and antimicrobial therapies. Its structural versatility allows for modifications that could tailor its activity toward other therapeutic areas such as neurodegenerative diseases or cardiovascular disorders. For instance; derivatives with altered solubility profiles may be developed for targeted drug delivery systems; while modifications at the tetrazole ring could enhance receptor binding affinity.

The regulatory landscape surrounding novel pharmaceutical compounds like 4-methyl - 31 - (11 H -11 ,12 ,13 ,14 - tetra z ol -11 - yl ) be n zene -11 - sul fon am ide is stringent but well-defined; ensuring that safety; efficacy;and quality standards are met before clinical translation . Regulatory agencies such as the U.S.Food an d Drug Administration (FDA); European Medicines Agency (EMA);and others ;have established clear guidelines for preclinical testing; clinical trials;and post-marketing surveillance . Compliance with these regulations is essential for advancing this compound through late-stage development toward commercialization .

In conclusion,4-methyl -31 -(11 H -11 ,12 ,13 ,14 - tetra z ol _11 _ yl ) be n zene _11 _ sul fon am ide (CAS No .10944 60_91_9 ) represents an exciting opportunity ;in modern pharmaceutical research due ;to ;its unique structural features ;promising biological activities ;and ;potential therapeutic applications . Ongoing investigations into its mechanism(s)of action;pharmacokinetics;and ;drug design optimization continue to solidify its position as a lead compound worth further exploration . As scientific understanding evolves;so too will our ability to harness ;the full potential ;of this remarkable chemical entity .